(E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide

• IUPAC Name: (E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• InChI: InChI=1S/C14H12BrNO2/c1-10-5-6-13(18-10)7-8-14(17)16-12-4-2-3-11(15)9-12/h2-9H,1H3,(H,16,17)/b8-7+
• InChI Key: MSEWEANURNVZBX-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)NC2=CC(=CC=C2)Br
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C14H12BrNO2
• Molecular Weight: 306.15 g/mol

Description

(E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a member of the acrylamide family and is known for its unique structure and properties. In

Scientific Research Applications

1. Polymer Science and Industry Applications

In the field of polymer science and industry, (E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide has shown significant potential. A study by Barım and Akman (2021) demonstrated the synthesis and characterization of a novel benzofuran-based acrylamide monomer, which could be valuable in various applications ranging from medical to industrial sectors, such as textiles. This underlines the versatility of acrylamide copolymers in polymer science.

2. Corrosion Inhibition

Acrylamide derivatives, including those similar to (E)-N-(3-bromophenyl)-3-(5-methylfuran-2-yl)acrylamide, have been explored as corrosion inhibitors. Research by Abu-Rayyan et al. (2022) investigated synthetic acrylamide derivatives' impact on corrosion inhibition in nitric acid solutions of copper, highlighting the potential industrial applications of these compounds in protecting metals from corrosion.

3. Color Changing Polymeric Materials

The creation of color-changing polymeric materials derived from pH-sensitive acrylated phenolphthalein derivatives, including those related to acrylamides, was researched by Fleischmann et al. (2012). These polymers, which form hydrogels in aqueous solutions, have applications in visual indicators due to their sensitivity to pH changes.

4. Copolymer Synthesis

Studies on the synthesis of copolymers involving acrylamide derivatives have been conducted. For instance, Delibaş and Soykan (2007) explored the synthesis and characterization of novel copolymers of N‐(4‐Bromophenyl)‐2‐Methacrylamide with 2‐Acrylamido‐2‐Methyl‐1‐Propanesulfonic Acid. Such research advances our understanding of the potential applications of these copolymers in various fields.

5. Antimicrobial Applications

The potential of acrylamide derivatives in antimicrobial applications has been demonstrated. For example, Boopathy et al. (2017) synthesized polycyclic chalcone-containing polyacrylamides and evaluated their antibacterial and antifungal activities, indicating the scope of these compounds in medical applications.